Cas no 63696-67-3 (2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline)

2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline structure
63696-67-3 structure
Product Name:2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
CAS No:63696-67-3
MF:C12H14N4
MW:214.266361713409
CID:2791384
PubChem ID:12365820
Update Time:2025-04-21

2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • DTXSID90494454
    • 63696-67-3
    • 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
    • AKOS009142497
    • 2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
    • Inchi: 1S/C12H14N4/c13-10-6-2-1-5-9(10)12-15-14-11-7-3-4-8-16(11)12/h1-2,5-6H,3-4,7-8,13H2
    • InChI Key: LHRMSWXLHQQSQB-UHFFFAOYSA-N
    • SMILES: N12C(C3C=CC=CC=3N)=NN=C1CCCC2

Computed Properties

  • Exact Mass: 214.121846464Da
  • Monoisotopic Mass: 214.121846464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų
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